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Compound of Interest |

Compound Name: 2-Chloro-4-iodo-5-methylaniline
CAS No.: 1000341-54-7
Cat. No.: B3044384
Get Quote
. J

Mechanistic Toxicology & Environmental Fate
(The "Why")

To manage a chemical effectively, one must understand the causality behind its hazards. The
stringent disposal requirements for 2-Chloro-4-iodo-5-methylaniline are driven by two primary
mechanisms:

o Acute Toxicity (Methemoglobinemia): Like many aniline derivatives, this compound is readily
absorbed through the skin and respiratory tract. Once systemic, it undergoes metabolic
activation (typically via hepatic CYP450 enzymes) into phenylhydroxylamine derivatives.
These metabolites actively oxidize the ferrous ( Fe2+ ) iron within the heme group of
hemoglobin to the ferric ( Fe3+ ) state, creating methemoglobin[2]. Because ferric iron
cannot bind oxygen, this induces a functional anemia and severe tissue hypoxia, shifting the
oxygen dissociation curve to the left.

e Environmental Recalcitrance & Dioxin Potential: The carbon-chlorine and carbon-iodine
bonds withdraw electron density from the aromatic ring, making the molecule highly resistant
to electrophilic attack by natural microbial dioxygenases[3]. If this compound is released into
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the environment, it persists and bioaccumulates. Furthermore, if incinerated improperly at

low temperatures, the incomplete combustion of halogenated aromatics facilitates the

synthesis of highly toxic polychlorinated dibenzo-p-dioxins (PCDDs) and dibenzofurans

(PCDFs).

Quantitative Hazard & Regulatory Profile

Before initiating disposal, personnel must characterize the waste stream. The following table

summarizes the critical physicochemical and regulatory data required for hazardous waste

manifesting.

Property | Classification

Data Value

Causality / Implication

CAS Number

1000341-54-7

Unique identifier for
manifesting and TSDF
profiling.

Molecular Formula

C7H7CIIN

High halogen content dictates

high-temperature incineration.

GHS Hazard Codes

H301, H315, H318, H335,
H411

Toxic if swallowed; severe
eye/skin irritant; toxic to

aquatic life.

RCRA Waste Code

U012 (Proxy base) / K181

Regulated under RCRA
Subtitle C; requires strict SAA
tracking[4].

Transport Classification

UN 2811, Class 6.1 (Poison)

Must be transported by a
licensed hazardous waste

vendor.

Disposal and Environmental Fate Workflow

The following diagram illustrates the critical pathway from waste generation to final

mineralization, highlighting the consequences of procedural failure.
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Waste Generation:
2-Chloro-4-iodo-5-methylaniline

Chemical Segregation
(Isolate from Oxidizers)

Primary Containment
(HDPE / Amber Glass)

RCRA Labeling
(Toxic, Halogenated Organic)

Satellite Accumulation Area
(Secondary Containment)

\
\

\
Improper Disposal

\

Licensed TSDF Transport Environmental Contamination

(Bioaccumulation / Toxicity)

High-Temp Incineration (>1000°C)
(Prevents Dioxin Formation)

Click to download full resolution via product page

Workflow for compliant segregation, containment, and incineration of halogenated aniline
waste.
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Step-by-Step Disposal Protocol

To ensure absolute compliance and safety, execute the following self-validating protocol. Do
not deviate from these steps without consulting your Environmental Health and Safety (EHS)
officer.

Phase 1: Source Segregation and Primary Containment

» Action: Isolate 2-Chloro-4-iodo-5-methylaniline waste entirely from strong oxidizers (e.qg.,
nitric acid, peroxides, permanganates) and strong acids.

» Causality: Anilines act as electron-rich reducing agents. Contact with strong oxidizers can
trigger violent exothermic reactions, rapid gas evolution, or spontaneous combustion.

» Validation Step: Visually inspect the waste log of the target container. If any oxidizing agent
is listed, do not add the aniline. Initiate a new, dedicated waste stream.

» Containment: Collect the waste in High-Density Polyethylene (HDPE) or PTFE-lined amber
glass containers.

o Causality: Amber glass prevents UV-induced photo-degradation of the aniline ring (which can
generate reactive radical species), while PTFE/HDPE prevents the solvent permeation that
frequently occurs with low-density plastics.

Phase 2: Satellite Accumulation Area (SAA) Management

o Action: Store the sealed primary container within a chemically compatible secondary
containment bin in a designated SAA at or near the point of generation[5].

o Causality: Secondary containment captures catastrophic primary vessel failures, preventing
environmental release, floor drain contamination, and cross-reactivity with adjacent waste
streams.

» Validation Step: Verify that the container is completely sealed with a tight-fitting lid. Funnels
must be removed immediately after use. Ensure the total accumulated volume in the SAA
does not exceed 55 gallons (or 1 quart for acutely hazardous waste).
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Phase 3: RCRA Labeling and Characterization

o Action: Affix a hazardous waste label to the container immediately upon the first drop of
waste entering it. The label must explicitly state "Hazardous Waste," list the exact chemical
name (2-Chloro-4-iodo-5-methylaniline), and indicate the primary hazards (Toxic,
Halogenated Organic).

o Causality: Accurate chemical characterization dictates the downstream treatment method.
Halogenated organics require specific, high-cost incineration parameters; mislabeling can
lead to illegal landfilling or catastrophic facility fires.

» Validation Step: Cross-reference the label against the lab's chemical inventory. Once the
container is full, date the label and move it to the Central Accumulation Area within 3 days[5].

Phase 4: Final Disposition via High-Temperature
Incineration

o Action: Transfer the waste to a licensed Treatment, Storage, and Disposal Facility (TSDF) for
high-temperature incineration (minimum 1000°C with a prolonged residence time).

o Causality: Standard combustion temperatures are insufficient to break the recalcitrant
carbon-chlorine and carbon-iodine bonds. High-temperature incineration ensures complete
mineralization of the compound into HCI , HI , CO2, and H20 , preventing the synthesis of
dioxins and furans.

» Validation Step: Retain the signed Uniform Hazardous Waste Manifest from the TSDF. Verify
that the manifest is signed by the receiving facility and returned to your EHS department to

close the regulatory chain of custody.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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